N,N-Bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine hydrochloride

• IUPAC Name: N',N'-bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C18H20N6.ClH/c19-9-10-24(11-17-20-13-5-1-2-6-14(13)21-17)12-18-22-15-7-3-4-8-16(15)23-18;/h1-8H,9-12,19H2,(H,20,21)(H,22,23);1H
• InChI Key: AJGMMMWODBYFFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CN(CCN)CC3=NC4=CC=CC=C4N3.Cl
• Molecular Formula: C18H21ClN6
• Molecular Weight: 356.9 g/mol
• CAS No.: 1354550-80-3

Description

“N,N-Bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine hydrochloride” is a chemical compound with the molecular formula C18H21ClN6. It has a molecular weight of 356.86. This compound is often used to prepare metal complexes in the use of modeling the active sites of relevant metalloenzymes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C18H20N6.ClH/c19-9-10-24(11-17-20-13-5-1-2-6-14(13)21-17)12-18-22-15-7-3-4-8-16(15)23-18;/h1-8H,9-12,19H2,(H,20,21)(H,22,23);1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 356.86. The compound is intended for research use only and is not intended for diagnostic or therapeutic use.

Safety and Hazards

The safety information for “N,N-Bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine hydrochloride” indicates that it is an irritant. The Material Safety Data Sheet (MSDS) should be referred to for more detailed safety information.

Mechanism of Action

Target of Action

The compound acts as a tridentate ligand, coordinating through one tertiary nitrogen atom (N1) and two benzimidazole nitrogen atoms (N2 and N4) to these metal ions . These interactions suggest potential involvement in metalloenzyme modeling.

Mode of Action

When N,N-Bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine hydrochloride binds to metal ions, it likely affects their reactivity and catalytic properties. The compound’s tridentate coordination allows it to stabilize metal centers, influencing their redox behavior and substrate binding. For example, nickel(II) complexes of this ligand have been studied as catalysts for hydroxylation reactions . The exact changes induced by this binding need further investigation.

Pharmacokinetics

Regarding pharmacokinetics, this compound exhibits properties related to absorption, distribution, metabolism, and excretion (ADME). Its molecular weight is 356.86 g/mol, and it is a hydrochloride salt. The compound’s ADME properties influence its bioavailability, but detailed studies are lacking .

Action Environment

Environmental factors, such as pH, temperature, and the presence of other ligands or ions, can influence the stability and efficacy of this compound. These factors may affect its binding affinity to metal ions and subsequent biological activity.

Biochemical Analysis

Biochemical Properties

The biochemical properties of N,N-Bis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine hydrochloride are not fully understood yet. It is known that this compound can interact with various enzymes and proteins. For instance, it has been used to prepare metal complexes, such as nickel (II) complexes . These complexes possess a distorted octahedral coordination geometry in which Ni (II) is coordinated to four nitrogen atoms of the tetradentate ligands .

Molecular Mechanism

It is known that this compound can form complexes with metal ions, such as nickel (II), through coordination with its nitrogen atoms . This could potentially influence the activity of enzymes or other biomolecules that interact with these metal ions.